Cas no 111509-16-1 (Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy- (9CI))

• Product Name: Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy- (9CI)
• CAS No: 111509-16-1
• MF: C₂₀H₂₅NO₅
• MW: 359.416206121445
• CID: 205400
• Update Time: 2024-03-01

Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy- (9CI)
• 3a,9b-[1]Buteno-1H-benz[e]indole,hasubanan-6-one deriv.
• Stephanubine

• Inchi： 1S/C20H25NO5/c1-23-15-9-12-5-6-20-18(26-4)17(25-3)14(22)11-19(20,7-8-21-20)13(12)10-16(15)24-2/h9-10,21H,5-8,11H2,1-4H3/t19-,20+/m0/s1
• InChI Key： KZQZFTIBTGHKGT-VQTJNVASSA-N
• SMILES： O(C1=C(C(=O)C[C@]23CCN[C@]12CCC1C=C(OC)C(OC)=CC3=1)OC)C

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 0.414

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 569.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 6.81±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids